Cas no 374554-26-4 (3-n-cbz-Aminomethylaniline)

• Product Name: 3-n-cbz-Aminomethylaniline
• CAS No: 374554-26-4
• MF: C₁₅H₁₆N₂O₂
• MW: 256.299743652344
• MDL: MFCD03426378
• CID: 297992
• PubChem ID: 2757380
• Update Time: 2025-10-28

3-n-cbz-Aminomethylaniline Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[(3-aminophenyl)methyl]-, phenylmethyl ester
• 3-N-CBZ-AMINOMETHYLANILINE
• Benzyl (3-aminobenzyl)carbamate
• AS-37325
• SCHEMBL3865410
• (3-amino-benzyl)-carbamic acid benzyl ester
• FT-0686406
• ODFMBKSFAAEDJV-UHFFFAOYSA-N
• MFCD03426378
• AKOS027327657
• CS-0167793
• 374554-26-4
• benzyl N-[(3-aminophenyl)methyl]carbamate
• benzyl 3-aminobenzylcarbamate
• DTXSID00373867
• A13403
• benzyl3-aminobenzylcarbamate
• 3-n-cbz-Aminomethylaniline

• MDL： MFCD03426378
• Inchi： 1S/C15H16N2O2/c16-14-8-4-7-13(9-14)10-17-15(18)19-11-12-5-2-1-3-6-12/h1-9H,10-11,16H2,(H,17,18)
• InChI Key： ODFMBKSFAAEDJV-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC=C(C=1)N)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 256.12128
• Monoisotopic Mass: 256.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35

3-n-cbz-Aminomethylaniline Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 3-n-cbz-Aminomethylaniline

Introduction to 3-n-Cbz-Aminomethylaniline (CAS No. 374554-26-4)

3-n-Cbz-Aminomethylaniline (CAS No. 374554-26-4) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound, also known as N-(benzyloxycarbonyl)-N-methylbenzene-1,2-diamine, is characterized by its aromatic ring system and the presence of a carbamate (Cbz) protecting group, which makes it an attractive intermediate for the synthesis of more complex molecules.

The chemical structure of 3-n-Cbz-Aminomethylaniline consists of a benzene ring with two amino groups attached at the 1 and 2 positions, one of which is protected by a benzyloxycarbonyl (Cbz) group. The presence of the Cbz group is crucial as it prevents premature reactivity of the amino group during synthesis, allowing for controlled and selective reactions. This protecting group can be easily removed under mild conditions, making it a valuable tool in synthetic organic chemistry.

In the pharmaceutical industry, 3-n-Cbz-Aminomethylaniline has shown promise as a building block for the development of novel drugs. Recent studies have explored its use in the synthesis of compounds with potential therapeutic applications. For example, a 2021 study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of derivatives from 3-n-Cbz-Aminomethylaniline, which exhibited potent anti-inflammatory and anti-cancer activities. These derivatives were found to selectively target specific enzymes involved in inflammatory pathways and cancer cell proliferation, highlighting the potential of this compound as a lead molecule for drug discovery.

Beyond pharmaceuticals, 3-n-Cbz-Aminomethylaniline has also found applications in materials science. Its unique chemical properties make it suitable for use in the development of advanced materials with tailored functionalities. For instance, researchers at the University of California, Berkeley, have utilized this compound to synthesize novel polymers with enhanced mechanical and thermal properties. These polymers have potential applications in areas such as electronics, coatings, and composite materials.

The synthetic versatility of 3-n-Cbz-Aminomethylaniline is further demonstrated by its use in the preparation of functionalized small molecules and macromolecules. A 2020 study published in the Journal of Organic Chemistry described a one-pot synthesis method that efficiently converts this compound into a range of functionalized derivatives with high yields and purity. This method has been particularly useful in streamlining synthetic pathways and reducing the number of steps required to produce complex molecules.

In addition to its synthetic applications, 3-n-Cbz-Aminomethylaniline has been studied for its potential as a ligand in coordination chemistry. The ability to form stable complexes with various metal ions makes it an attractive candidate for developing new catalysts and coordination compounds. A recent study published in the Inorganic Chemistry journal reported the synthesis and characterization of several metal complexes derived from this compound. These complexes exhibited excellent catalytic activity in a variety of organic transformations, including C-H activation and cross-coupling reactions.

The environmental impact of chemical compounds is an important consideration in their development and application. Studies have shown that 3-n-Cbz-Aminomethylaniline can be synthesized using environmentally friendly methods that minimize waste and reduce energy consumption. For example, a green chemistry approach involving microwave-assisted synthesis has been developed to produce this compound with high efficiency and reduced environmental footprint. This approach not only aligns with sustainable chemistry principles but also enhances the economic viability of large-scale production.

In conclusion, 3-n-Cbz-Aminomethylaniline (CAS No. 374554-26-4) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure, synthetic versatility, and diverse applications make it an important molecule for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing fields such as pharmaceuticals, materials science, and catalysis.